3,5-bis(trifluoromethoxy)benzoic acid
Overview
Description
3,5-Bis(trifluoromethoxy)benzoic acid, also known as 3,5-bis(trifluoromethoxy)benzoic anhydride, is an organic compound that is widely used as a reagent in organic synthesis. It is a white solid that is soluble in organic solvents and is widely used in the synthesis of a variety of organic compounds. This compound has gained increasing attention in the recent years due to its unique properties and potential applications in a variety of scientific research fields.
Mechanism of Action
3,5-Bis(trifluoromethoxy)benzoic acid is a strong acid that can act as a proton donor or acceptor in organic reactions. It can act as a Lewis acid in the formation of carbon-carbon bonds and can also act as a catalyst in the formation of carbon-oxygen bonds. In addition, it can act as an oxidizing agent in the oxidation of organic compounds.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,5-bis(trifluoromethoxy)benzoic acid(trifluoromethoxy)benzoic acid in laboratory experiments is its ability to act as a catalyst in the synthesis of organic compounds. It also has a low toxicity and is relatively stable in organic solvents. However, it is not very soluble in water and can be difficult to handle and store.
Future Directions
Future research on 3,5-bis(trifluoromethoxy)benzoic acid(trifluoromethoxy)benzoic acid could focus on exploring its potential applications in the fields of medicine, materials science, and biochemistry. In particular, research could be conducted to explore its potential use as a catalyst in the synthesis of pharmaceuticals and biochemicals. In addition, research could be conducted to explore its potential use as an oxidizing agent in the oxidation of organic compounds. Furthermore, research could be conducted to explore its potential use as a reagent in the synthesis of fluorinated compounds, heterocyclic compounds, and polymers.
Synthesis Methods
3,5-Bis(trifluoromethoxy)benzoic acid can be synthesized in a two-step process. The first step involves the reaction of trifluoroacetic anhydride with 4-methoxybenzoic acid in the presence of a catalytic amount of pyridine. This reaction yields 4-trifluoromethoxybenzoic acid. The second step involves the reaction of 4-trifluoromethoxybenzoic acid with trifluoroacetic anhydride in the presence of a catalytic amount of pyridine. This reaction yields this compound(trifluoromethoxy)benzoic acid.
Scientific Research Applications
3,5-Bis(trifluoromethoxy)benzoic acid is widely used in a variety of scientific research fields. It is used as a reagent in the synthesis of organic compounds, such as fluorinated compounds, heterocyclic compounds, and polymers. It is also used in the synthesis of pharmaceuticals, biochemicals, and materials. In addition, it is used as a catalyst in the synthesis of organic compounds, such as alcohols and amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,5-bis(trifluoromethoxy)benzoic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "3,5-dihydroxybenzoic acid", "trifluoromethanol", "thionyl chloride", "pyridine", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "diethyl ether", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Protection of the hydroxyl groups in 3,5-dihydroxybenzoic acid with thionyl chloride and pyridine to form 3,5-dichlorobenzoic acid.", "Step 2: Conversion of 3,5-dichlorobenzoic acid to 3,5-difluorobenzoic acid by treatment with trifluoromethanol and sodium hydroxide.", "Step 3: Conversion of 3,5-difluorobenzoic acid to 3,5-bis(trifluoromethoxy)benzoic acid by treatment with sodium bicarbonate and ethyl acetate in water.", "Step 4: Isolation and purification of the desired product by extraction with diethyl ether and acidification with hydrochloric acid." ] } | |
CAS RN |
943632-70-0 |
Molecular Formula |
C9H4F6O4 |
Molecular Weight |
290.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
